Cas no 2648982-17-4 (2-(2-isocyanatoethyl)-3-methylpyrazine)

• Product Name: 2-(2-isocyanatoethyl)-3-methylpyrazine
• CAS No: 2648982-17-4
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 6200934
• PubChem ID: 165639173
• Update Time: 2025-05-20

2-(2-isocyanatoethyl)-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-3-methylpyrazine
• EN300-1743975
• 2648982-17-4

• Inchi： 1S/C8H9N3O/c1-7-8(2-3-9-6-12)11-5-4-10-7/h4-5H,2-3H2,1H3
• InChI Key： DHFJDMMRJYDVBS-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.2Ų

Additional information on 2-(2-isocyanatoethyl)-3-methylpyrazine

2-(2-Isocyanatoethyl)-3-Methylpyrazine: A Comprehensive Overview

2-(2-Isocyanatoethyl)-3-Methylpyrazine (CAS No. 2648982-17-4) is a versatile organic compound that has garnered significant attention in the fields of materials science, polymer chemistry, and specialty chemicals. This compound, characterized by its isocyanate functionality and pyrazine ring structure, exhibits unique chemical properties that make it highly valuable for various applications. In this article, we delve into the structural features, synthesis methods, and cutting-edge applications of 2-(2-isocyanatoethyl)-3-methylpyrazine, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

The molecular structure of 2-(2-isocyanatoethyl)-3-methylpyrazine consists of a pyrazine ring with a methyl group at the 3-position and an isocyanate moiety attached via an ethyl chain at the 2-position. This arrangement imparts the compound with reactivity at both the isocyanate group and the pyrazine ring, enabling it to participate in diverse chemical transformations. Recent studies have highlighted the importance of such heterocyclic compounds in the development of advanced materials, particularly in the synthesis of polyurethanes and other polymeric systems.

One of the most notable applications of 2-(2-isocyanatoethyl)-3-methylpyrazine is in the field of polymer chemistry. Its isocyanate group reacts with hydroxyl-containing compounds to form urethane linkages, which are integral to the production of high-performance polymers. Researchers have demonstrated that incorporating this compound into polyurethane formulations enhances mechanical properties such as tensile strength and flexibility. Moreover, its pyrazine ring provides additional sites for functionalization, allowing for tailored modifications to suit specific application requirements.

In addition to its role in polymer synthesis, 2-(2-isocyanatoethyl)-3-methylpyrazine has found utility in electronic materials. The pyrazine moiety is known for its conjugated π-system, which contributes to electronic conductivity. Recent advancements in organic electronics have explored the use of this compound as a building block for conducting polymers and organic semiconductors. Its ability to form stable charge transport layers makes it a promising candidate for next-generation electronic devices.

The synthesis of 2-(2-isocyanatoethyl)-3-methylpyrazine typically involves multi-step reactions that combine principles from organic synthesis and catalysis. Key steps include the formation of the pyrazine ring through condensation reactions and subsequent functionalization with an isocyanate group. Modern methodologies have focused on improving reaction efficiency and yield through the use of transition metal catalysts and microwave-assisted synthesis techniques.

From an environmental standpoint, researchers have increasingly emphasized the importance of sustainable practices in chemical synthesis. Recent studies have explored green chemistry approaches for synthesizing 2-(2-isocyanatoethyl)-3-methylpyrazine, including the use of biodegradable solvents and renewable feedstocks. These efforts align with global initiatives to reduce carbon footprints and promote eco-friendly chemical processes.

In conclusion, 2-(2-isocyanatoethyl)-3-methylpyrazine (CAS No. 2648982-17-4) stands out as a multifaceted compound with wide-ranging applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in polymer chemistry, electronics, and specialty chemicals. As research continues to uncover new potential uses for this compound, its role in advancing modern materials science will undoubtedly grow more prominent.